(E)-3-(2-chlorophenyl)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C21H23ClN4O2/c22-18-7-2-1-5-16(18)8-9-20(27)24-11-13-25(14-12-24)21(28)19-15-17-6-3-4-10-26(17)23-19/h1-2,5,7-9,15H,3-4,6,10-14H2/b9-8+
• InChI Key: SSPVWILHHUIBST-CMDGGOBGSA-N
• Canonical SMILES: C1CCN2C(=CC(=N2)C(=O)N3CCN(CC3)C(=O)C=CC4=CC=CC=C4Cl)C1
• Isomeric SMILES: C1CCN2C(=CC(=N2)C(=O)N3CCN(CC3)C(=O)/C=C/C4=CC=CC=C4Cl)C1
• Molecular Formula: C21H23ClN4O2
• Molecular Weight: 398.9 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H23ClN4O2 and its molecular weight is 398.89. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(2-chlorophenyl)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(2-chlorophenyl)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

Research on compounds with similar structural features, such as N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, has been conducted to understand their interactions with biological receptors. For example, one study investigated the molecular interactions of a potent and selective antagonist for the CB1 cannabinoid receptor, providing insights into conformational analyses and pharmacophore models for CB1 receptor ligands. This type of research is crucial for drug development and understanding receptor-ligand interactions (J. Shim et al., 2002).

Anticancer and Antimicrobial Applications

Compounds incorporating similar heterocyclic entities have been synthesized and studied for their potential anticancer and antimicrobial activities. For instance, a study synthesized novel biologically potent heterocyclic compounds and evaluated their anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA). The study also assessed their in vitro antibacterial and antifungal activities, demonstrating the potential of these compounds in pharmaceutical drug development to overcome microbe resistance (Kanubhai D. Katariya et al., 2021).